3,3'-[1,4-butanediylbis(thio)]bis[5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine]

• IUPAC Name: 3-[4-[[4-amino-5-(trifluoromethyl)-1,2,4-triazol-3-yl]sulfanyl]butylsulfanyl]-5-(trifluoromethyl)-1,2,4-triazol-4-amine
• InChI: InChI=1S/C10H12F6N8S2/c11-9(12,13)5-19-21-7(23(5)17)25-3-1-2-4-26-8-22-20-6(24(8)18)10(14,15)16/h1-4,17-18H2
• InChI Key: UBFRSCQILXUYAA-UHFFFAOYSA-N
• Canonical SMILES: C(CCSC1=NN=C(N1N)C(F)(F)F)CSC2=NN=C(N2N)C(F)(F)F
• Molecular Formula: C10H12F6N8S2
• Molecular Weight: 422.4 g/mol

Description

'3,3'-[1,4-butanediylbis(thio)]bis[5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine]' is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and agriculture.

Mechanism of Action

The mechanism of action of '3,3'-[1,4-butanediylbis(thio)]bis[5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine]' is not fully understood, but some studies suggest that it may act by inhibiting specific enzymes or proteins involved in cell growth and proliferation. This inhibition may lead to the suppression of cancer cell growth or the prevention of corrosion in metals.
Biochemical and Physiological Effects:
The biochemical and physiological effects of '3,3'-[1,4-butanediylbis(thio)]bis[5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine]' are still being studied, but some studies suggest that it may have cytotoxic effects on cancer cells, while also showing low toxicity in normal cells. Additionally, it has been shown to have a low environmental impact, making it a potentially useful compound in various fields.

Advantages and Limitations for Lab Experiments

One advantage of using '3,3'-[1,4-butanediylbis(thio)]bis[5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine]' in lab experiments is its high purity and yield. Additionally, it has shown promising results in various scientific research applications, making it a potentially useful compound in various fields. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for the study of '3,3'-[1,4-butanediylbis(thio)]bis[5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine]'. One direction is to further investigate its potential as an anti-cancer agent, with a focus on understanding its mechanism of action and optimizing its efficacy. Another direction is to explore its potential as a corrosion inhibitor in various industries, with a focus on developing more sustainable and environmentally friendly solutions. Lastly, further research could be done to explore its potential as a plant growth regulator, with a focus on developing more effective and efficient methods for improving crop yield and quality.
In conclusion, '3,3'-[1,4-butanediylbis(thio)]bis[5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine]' is a promising compound that has potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and optimize its efficacy in various fields.

Scientific Research Applications

The compound has shown promise in various scientific research applications, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, this compound has been studied for its potential as an anti-cancer agent, with some studies showing promising results in inhibiting cancer cell growth. In material science, this compound has been studied for its potential as a corrosion inhibitor, with some studies showing that it can effectively prevent corrosion in various metals. In agriculture, this compound has been studied for its potential as a plant growth regulator, with some studies showing that it can improve crop yield and quality.